Cas no 40152-81-6 (2,3-dibromopropan-1-amine)

• Product Name: 2,3-dibromopropan-1-amine
• CAS No: 40152-81-6
• MF: C₃H₇Br₂N
• MW: 216.902379274368
• MDL: MFCD00039781
• CID: 5234649
• PubChem ID: 110939
• Update Time: 2025-05-24

2,3-dibromopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-DIBROMOPROPAN-1-AMINE HYDROBROMIDE
• 2,3-dibromopropan-1-amine

• MDL： MFCD00039781
• Inchi： 1S/C3H7Br2N/c4-1-3(5)2-6/h3H,1-2,6H2
• InChI Key： VKQMAOOHJWXMPL-UHFFFAOYSA-N
• SMILES： C(N)C(Br)CBr

Additional information on 2,3-dibromopropan-1-amine

Professional Introduction to 2,3-dibromopropan-1-amine (CAS No. 40152-81-6)

2,3-dibromopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 40152-81-6, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, featuring a brominated propanamine structure, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development. Its molecular formula, C₃H₇Br₂N, underscores its role as a brominated amine derivative, which is pivotal in constructing more complex molecular architectures.

The utility of 2,3-dibromopropan-1-amine stems from its reactive functional groups—the two bromine atoms at the 2 and 3 positions provide selective handles for further functionalization, while the primary amine group (-NH₂) serves as a nucleophilic site for various chemical transformations. These characteristics have positioned it as a key building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have further highlighted its importance, particularly in the development of novel therapeutic agents.

In the realm of pharmaceutical research, 2,3-dibromopropan-1-amine has been explored for its potential in generating bioactive molecules. The bromine substituents enhance lipophilicity and metabolic stability, making it an attractive candidate for drug design. For instance, studies have demonstrated its role in synthesizing kinase inhibitors and other small-molecule drugs that target critical biological pathways. The ability to introduce bromine atoms at specific positions allows for fine-tuning of pharmacokinetic properties, which is essential for optimizing drug efficacy and safety.

One of the most compelling applications of 2,3-dibromopropan-1-amine is in the field of medicinal chemistry. Researchers have leveraged its structure to develop compounds with antimicrobial and anti-inflammatory properties. The brominated amine moiety facilitates the creation of heterocyclic frameworks that are known to interact with biological targets effectively. Moreover, the compound’s stability under various reaction conditions makes it suitable for multi-step syntheses without significant degradation.

Recent studies have also highlighted the role of 2,3-dibromopropan-1-amine in materials science. Its incorporation into polymer matrices enhances thermal stability and flame retardancy due to the electron-withdrawing nature of bromine atoms. This application is particularly relevant in developing advanced materials for electronics and construction industries where performance under extreme conditions is paramount.

The synthesis of 2,3-dibromopropan-1-amine typically involves bromination reactions on propanamine derivatives. Advanced catalytic methods have been developed to improve yield and selectivity, reducing unwanted byproducts. These methodologies align with green chemistry principles by minimizing waste and energy consumption. The growing emphasis on sustainable practices ensures that future production processes will be more environmentally friendly.

The regulatory landscape surrounding 2,3-dibromopropan-1-amine is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Chemicals Agency (ECHA). Compliance with safety guidelines ensures that its use in pharmaceuticals and industrial applications remains safe and effective. Manufacturers must adhere to stringent quality control measures to guarantee consistency and purity.

Looking ahead, the demand for 2,3-dibromopropan-1-amine is expected to rise due to its versatility and utility across multiple industries. Innovations in synthetic chemistry will continue to expand its applications, particularly in drug discovery and material science. Collaborative efforts between academia and industry will drive further research into optimizing its production and expanding its therapeutic potential.

In conclusion,2,3-dibromopropan-1-amine (CAS No. 40152-81-6) stands as a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As scientific understanding progresses，this compound will undoubtedly play an increasingly vital role in shaping future innovations.